Cas no 2029410-99-7 (ethyl 5-1-(propan-2-yl)cyclopropyl-1,2,4-oxadiazole-3-carboxylate)

• Product Name: ethyl 5-1-(propan-2-yl)cyclopropyl-1,2,4-oxadiazole-3-carboxylate
• CAS No: 2029410-99-7
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5820629
• PubChem ID: 165838739
• Update Time: 2024-01-10

ethyl 5-1-(propan-2-yl)cyclopropyl-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-1-(propan-2-yl)cyclopropyl-1,2,4-oxadiazole-3-carboxylate
• 2029410-99-7
• ethyl 5-[1-(propan-2-yl)cyclopropyl]-1,2,4-oxadiazole-3-carboxylate
• EN300-1120299

• Inchi： 1S/C11H16N2O3/c1-4-15-9(14)8-12-10(16-13-8)11(5-6-11)7(2)3/h7H,4-6H2,1-3H3
• InChI Key： IJRKOPVKQUARMY-UHFFFAOYSA-N
• SMILES： O1C(C2(C(C)C)CC2)=NC(C(=O)OCC)=N1

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 65.2Ų